Methyl (Z)-tetracos-15-enoate
Methyl (Z)-tetracos-15-enoate
Nervonic acid (24:1n-9) (Item No. 13940) is a very long chain fatty acid produced by elongation of oleic acid (18:1n-9) (Item No. 90260) and derived from erucic acid (22:1n-9) (Item No. 90175). It is enriched in nervous tissue and is particularly abundant in sphingolipids, such as sphingomyelin in the myelin sheath of nerve fibers. Nervonic acid is poorly produced in demyelinating disorders, including multiple sclerosis and adrenoleukodystrophy, suggesting that dietary supplementation may be beneficial. Nervonic Acid methyl ester is an ester version of the free acid which may be more suitable for the formulation of fatty acid-containing diets and dietary supplements.
Brand Name:
Vulcanchem
CAS No.:
2733-88-2
VCID:
VC0107802
InChI:
InChI=1S/C25H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h10-11H,3-9,12-24H2,1-2H3/b11-10-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C25H48O2
Molecular Weight:
380.6 g/mol
Methyl (Z)-tetracos-15-enoate
CAS No.: 2733-88-2
Reference Standards
VCID: VC0107802
Molecular Formula: C25H48O2
Molecular Weight: 380.6 g/mol
| CAS No. | 2733-88-2 |
|---|---|
| Product Name | Methyl (Z)-tetracos-15-enoate |
| Molecular Formula | C25H48O2 |
| Molecular Weight | 380.6 g/mol |
| IUPAC Name | methyl (Z)-tetracos-15-enoate |
| Standard InChI | InChI=1S/C25H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h10-11H,3-9,12-24H2,1-2H3/b11-10- |
| Standard InChIKey | AINIZSBLAFHZCP-KHPPLWFESA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCCCC(=O)OC |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
| Description | Nervonic acid (24:1n-9) (Item No. 13940) is a very long chain fatty acid produced by elongation of oleic acid (18:1n-9) (Item No. 90260) and derived from erucic acid (22:1n-9) (Item No. 90175). It is enriched in nervous tissue and is particularly abundant in sphingolipids, such as sphingomyelin in the myelin sheath of nerve fibers. Nervonic acid is poorly produced in demyelinating disorders, including multiple sclerosis and adrenoleukodystrophy, suggesting that dietary supplementation may be beneficial. Nervonic Acid methyl ester is an ester version of the free acid which may be more suitable for the formulation of fatty acid-containing diets and dietary supplements. |
| Synonyms | (Z)-15-Tetracosenoic Acid Methyl Ester; Methyl cis-15-Tetracosenoate; Methyl cis-Tetracos-15-enoate; Nervonic Acid Methyl Ester |
| Reference | 1. J. Sargent, K. Coupland, and R. Wilson “Nervonic acid and demyelinating disease” Medical Hypotheses, vol. 42 pp. 237-242, 19942. G. Shearer et al. “Plasma Fatty Acids in Chronic Kidney Disease: Nervonic Acid Predicts Mortality” J Ren Nutr. (2011) doi:10.1053/j.jrn.2011.05.0053. F. Babin et al. “Nervonic acid in red blood cell sphingomyelin in premature infants: An index of myelin maturation?” Lipids, vol. 28 pp. 627-630, 19934. J. Chen et al. “Dietary patterns and blood fatty acid composition in children with attention-deficit hyperactivity disorder in Taiwan” The Journal ofNutritional Biochemistry, vol. 15 pp. 467-472, 20045. N. Kasai et al. “Three-Dimensional Structural Model Analysis of the Binding Site of an Inhibitor, Nervonic Acid, of Both DNA Polymerase _x0001_ and HIV-1Reverse Transcriptase” J. Biochem, vol. 132 pp. 819-828, 2002 |
| PubChem Compound | 5364841 |
| Last Modified | Nov 11 2021 |
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